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Compound of Interest

Compound Name: Tyrosinase-IN-22

Cat. No.: B1227107 Get Quote

Essential Safety and Handling Guide for
Tyrosinase-IN-22
FOR RESEARCH USE ONLY. NOT FOR DIAGNOSTIC OR THERAPEUTIC USE.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Tyrosinase-IN-22, also known as 5-Chloro-2-

mercaptobenzimidazole. Adherence to these guidelines is crucial for ensuring laboratory safety

and maintaining the integrity of your research.
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Property Value Reference

Chemical Name
5-Chloro-2-

mercaptobenzimidazole
[1][2]

Synonyms
Tyrosinase-IN-22, 5-Chloro-2-

benzimidazolethiol
[2][3]

CAS Number 25369-78-2 [1][4][5]

Molecular Formula C₇H₅ClN₂S [1][4]

Molecular Weight 184.64 g/mol [1][6]

Appearance
White to light yellow or light

orange powder/crystal
[2][6]

Melting Point 294 °C [6]

Purity ≥97.5% (HPLC) [1]

Hazard Identification and Safety Precautions
Tyrosinase-IN-22 is classified as a hazardous substance. The following table summarizes its

hazard statements and corresponding precautionary measures.
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Hazard Class GHS Hazard Statement Precautionary Statements

Acute Toxicity (Oral) H301: Toxic if swallowed

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P310 +

P330: IF SWALLOWED:

Immediately call a POISON

CENTER/doctor. Rinse mouth.

P405: Store locked up.

Skin Irritation H315: Causes skin irritation

P280: Wear protective gloves/

eye protection/ face protection.

P302 + P352: IF ON SKIN:

Wash with plenty of water.

P332 + P313: If skin irritation

occurs: Get medical advice/

attention. P362 + P364: Take

off contaminated clothing and

wash it before reuse.

Eye Irritation
H319: Causes serious eye

irritation

P280: Wear protective gloves/

eye protection/ face protection.

P305 + P351 + P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing. P337 +

P313: If eye irritation persists:

Get medical advice/ attention.

Toxicological Data:

LD50 (mouse, intravenous): 56 mg/kg[3]
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Appropriate PPE must be worn at all times when handling Tyrosinase-IN-22. The following

diagram illustrates the recommended PPE.
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Personal Protective Equipment (PPE)

Lab Coat

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles
(with side shields)

Respirator
(if dust is generated)

Researcher

Wears

Wears

Wears

Uses when
weighing

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1227107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Experimentation

Cleanup & Disposal

Receive & Log
Compound

Store Appropriately
(Cool, Dry, Locked)

Don PPE

Weigh Compound
(in fume hood)

Prepare Stock Solution
(with DMSO)

Perform Assay
(e.g., Inhibition Assay)

Decontaminate Glassware
& Work Surfaces

Dispose of Waste
(Hazardous Waste Stream)

Remove & Dispose of PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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